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Compound of Interest

Compound Name: CM121

Cat. No.: B12415435 Get Quote

For laboratory personnel engaged in drug development and scientific research, the proper

management and disposal of chemical compounds are paramount to ensuring a safe and

compliant work environment. This document provides essential safety and logistical information

for the handling and disposal of CM121, identified as the research compound CMS121.

Compound Identification:

Initial searches for "CM121" suggest a likely reference to CMS121, a quinolone derivative

under investigation for its potential therapeutic effects in age-related diseases, including

Alzheimer's.[1][2][3][4] The chemical name for CMS121 is 4-[4-(cyclopentyloxy)-2-

quinolinyl]-1,2-benzenediol.[1]

Safety and Hazard Information:

According to the Safety Data Sheet (SDS) for CMS121, the substance is not classified as

hazardous according to the Globally Harmonized System (GHS). However, as a standard

practice for all research chemicals, appropriate personal protective equipment (PPE), including

laboratory coats, gloves, and safety glasses, should be worn during handling.

Quantitative Hazard Data
The following table summarizes the hazard ratings for CMS121.
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Hazard Classification Rating System

Health 0 NFPA/HMIS

Flammability 0 NFPA/HMIS

Reactivity 0 NFPA/HMIS

NFPA: National Fire Protection Association; HMIS: Hazardous Materials Identification System.

A rating of 0 indicates a minimal hazard.

Experimental Protocols: Disposal Procedures
Even though CMS121 is not classified as a hazardous substance, it is prudent to follow

standard laboratory procedures for chemical waste disposal to ensure safety and

environmental protection. Do not dispose of CMS121 down the drain or in the regular trash.

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with CMS121, including unused compound,

contaminated personal protective equipment (e.g., gloves, weighing paper), and any

absorbent materials used for spills, in a designated, leak-proof, and clearly labeled waste

container.

The container label should include:

The words "Non-Hazardous Chemical Waste"

The full chemical name: 4-[4-(cyclopentyloxy)-2-quinolinyl]-1,2-benzenediol

The CAS Number: 1353224-53-9

The primary hazard (if any, in this case, "None")

The date of accumulation.

Liquid Waste (Solutions):
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If CMS121 is in a solvent, collect the waste in a designated, sealed, and compatible waste

container.

The container must be labeled with the full chemical name of all constituents, including the

solvent(s), and their approximate concentrations.

Do not mix incompatible waste streams.

2. Storage of Chemical Waste:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Ensure the storage area is clearly marked for chemical waste.

3. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or equivalent

department to arrange for the pickup and disposal of the chemical waste.

Provide the EHS office with a complete and accurate description of the waste, including the

information from the container label.

Follow all institutional and local regulations for hazardous and non-hazardous chemical

waste disposal.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of CMS121.
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Caption: Logical workflow for the proper disposal of CM121 (CMS121).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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